Cas no 184366-14-1 (5-benzyl-4,4-dimethylpyrrolidin-2-one)

• Product Name: 5-benzyl-4,4-dimethylpyrrolidin-2-one
• CAS No: 184366-14-1
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 3824278
• Update Time: 2025-10-29

5-benzyl-4,4-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4,4-dimethyl-5-(phenylmethyl)-
• 5-benzyl-4,4-dimethylpyrrolidin-2-one

• Inchi： 1S/C13H17NO/c1-13(2)9-12(15)14-11(13)8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3,(H,14,15)
• InChI Key： JYEHIXFKXCIAAP-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=CC=C2)C(C)(C)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-benzyl-4,4-dimethylpyrrolidin-2-one

Introduction to 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1) and Its Emerging Applications in Chemical Biology

5-benzyl-4,4-dimethylpyrrolidin-2-one, identified by the chemical identifier CAS No. 184366-14-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidinone class, a scaffold that is widely recognized for its versatility in medicinal chemistry and drug discovery. The presence of a benzyl group at the 5-position and two methyl groups at the 4-position introduces specific steric and electronic characteristics, making it a promising candidate for further exploration in various therapeutic contexts.

The molecular structure of 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1) consists of a pyrrolidinone ring system, which is a five-membered lactam moiety. This core structure is flanked by substituents that modulate its pharmacokinetic and pharmacodynamic profiles. The benzyl group at the 5-position contributes to hydrophobicity, while the two methyl groups at the 4-position enhance steric hindrance, potentially influencing binding interactions with biological targets. Such structural features are critical in designing molecules with optimized bioavailability and target specificity.

In recent years, there has been growing interest in exploring the biological activities of pyrrolidinone derivatives, particularly those with modifications that enhance their interaction with biological macromolecules. 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1) has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1) is its potential application in the development of small-molecule inhibitors for kinases and other enzyme targets implicated in diseases such as cancer and inflammation. The pyrrolidinone core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzymatic activity. The benzyl and methyl substituents further refine the binding interactions by optimizing van der Waals contacts and hydrogen bonding networks with target proteins.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1). These techniques allow researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. By leveraging machine learning models trained on large datasets of known bioactive compounds, scientists can rapidly identify derivatives with enhanced potency and selectivity.

The synthesis of 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1) has also been refined through modern synthetic methodologies. Advances in transition-metal-catalyzed reactions have provided efficient routes to construct complex heterocyclic frameworks, including the pyrrolidinone scaffold. These methods often involve catalytic amounts of palladium or nickel complexes, enabling high yields and minimal byproduct formation. Such improvements in synthetic efficiency are crucial for scaling up production for preclinical studies.

In addition to its applications in drug discovery, 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1) has shown promise as a key intermediate in the synthesis of more complex bioactive molecules. Its structural versatility allows for further functionalization at multiple sites, enabling the creation of libraries of derivatives with tailored properties. This flexibility makes it an attractive building block for medicinal chemists seeking to explore new chemical spaces.

The biological evaluation of 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1) has revealed intriguing interactions with several cellular pathways. For instance, studies have indicated that this compound may modulate signaling pathways involved in cell proliferation and differentiation, which are relevant to diseases such as cancer and neurodegeneration. Furthermore, its ability to interact with lipid rafts has raised interest in its potential as an anti-inflammatory agent.

Future research directions for 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14-1) include exploring its mechanism of action in greater detail through biochemical assays and structural biology techniques such as X-ray crystallography or NMR spectroscopy. Understanding how this compound interacts with its biological targets at an atomic level will provide critical insights into its mode of action and inform further optimization efforts.

The development of novel therapeutic agents relies heavily on access to high-quality starting materials like 5-benzyl-4,4-dimethylpyrrolidin-2-one (CAS No. 184366-14). As synthetic methodologies continue to evolve, the production of such compounds will become more efficient and cost-effective, accelerating their adoption in drug discovery programs worldwide.

In conclusion,5-benzyl-4,4-dimethylpyrrolidinone (CAS No. 184366)-14 is a structurally interesting compound with significant potential applications in chemical biology and medicine。 Its unique scaffold， combined with favorable physicochemical properties， makes it an attractive candidate for further exploration。 As research progresses， we can expect to see more innovative uses for this versatile molecule， contributing to advancements in therapeutic development。